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Compound of Interest

Compound Name: 1-Ethoxyethanol

Cat. No.: B8670636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is provided for guidance purposes only. Due to the limited

availability of specific data on the application of 1-Ethoxyethanol as a laboratory cleaning

agent, some information is based on its general chemical properties and data available for its

isomer, 2-Ethoxyethanol. It is crucial for users to conduct their own risk assessments and

material compatibility tests before use. Always refer to the most current Safety Data Sheet

(SDS) for 1-Ethoxyethanol (CAS No. 7518-70-9).

Introduction
1-Ethoxyethanol (CAS No. 7518-70-9) is a chemical compound with the formula C4H10O2.[1]

[2] It is an ether and alcohol, also known as acetaldehyde ethyl hemiacetal.[3] While its isomer,

2-Ethoxyethanol, is a well-documented solvent used in various industrial and commercial

cleaning applications, specific data on the use of 1-Ethoxyethanol for laboratory cleaning is

scarce.[4][5] These application notes provide an overview of its potential uses, safety

considerations, and general protocols for its application in a laboratory setting, with a clear

distinction between data specific to 1-Ethoxyethanol and inferred properties from its isomer.

Physicochemical Properties
Understanding the physical and chemical properties of 1-Ethoxyethanol is essential for its

safe handling and effective use as a cleaning agent.
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Property Value Reference

CAS Number 7518-70-9 [1][6]

Molecular Formula C4H10O2 [1][2]

Molecular Weight 90.12 g/mol [1][2]

Synonyms
Acetaldehyde ethyl

hemiacetal, 1-ethoxy-ethanol
[3]

Appearance
Data not readily available;

likely a liquid

Solubility

Miscible with water and most

organic solvents (inferred from

general ether/alcohol

properties and data for 2-

Ethoxyethanol)

[4][7]

Safety and Handling
Warning: The safety profile of 1-Ethoxyethanol is not well-established. The available Safety

Data Sheets (SDS) have significant data gaps.[3] Therefore, it should be handled with extreme

caution, assuming it may possess hazards similar to other organic solvents and its isomer, 2-

Ethoxyethanol, which is known to have reproductive toxicity.

3.1. Hazard Identification (Based on available SDS for 1-Ethoxyethanol)

Much of the hazard classification data in the available SDS for 1-Ethoxyethanol is listed as

"no data available".[3] However, some sources classify it as a hazardous substance that can

cause irritation to the eyes, skin, and respiratory system.[7] One SDS for a mixture containing

1-Ethoxyethanol indicates it is a highly flammable liquid and vapor, and is suspected of

causing genetic defects and cancer.[8][9]

3.2. Personal Protective Equipment (PPE)
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PPE Specification

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene). Lab coat.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If ventilation is inadequate,

a respirator with an appropriate organic vapor

cartridge may be necessary.

3.3. First Aid Measures

Exposure Route First Aid Procedure

Inhalation Move the person to fresh air.

Skin Contact
Immediately remove contaminated clothing and

wash the affected area with soap and water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

(Source: General first aid for chemical exposure and SDS for 1-Ethoxyethanol)[3]

3.4. Fire and Explosion Hazard

1-Ethoxyethanol is a flammable liquid.[8][9]

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Fire-Fighting Procedures: Wear self-contained breathing apparatus (SCBA).[3]
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Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[8]

[9]

Potential Applications as a Laboratory Cleaning
Agent
Based on the solvent properties of its isomer, 2-Ethoxyethanol, 1-Ethoxyethanol may be

effective in dissolving a variety of substances.[4][5]

Potential applications include:

Degreasing: Removal of oils and grease from glassware and metal instruments.

Resin and Polymer Removal: Cleaning of reactors and equipment used in polymer

synthesis.

General Surface Cleaning: Wiping down non-sensitive benchtop surfaces to remove organic

residues.

Important Considerations:

Material Compatibility: The compatibility of 1-Ethoxyethanol with various laboratory

materials (plastics, rubbers, coatings) is not well-documented. It is imperative to test its effect

on a small, non-critical area before widespread use. The closely related 2-ethoxyethanol

("Cellosolve") is known to be incompatible with certain plastics and rubbers.

Efficacy: There is no available quantitative data on the cleaning efficacy of 1-Ethoxyethanol.
Its effectiveness for specific contaminants should be determined empirically.

Experimental Protocols
The following are general protocols and should be adapted based on the specific application

and a thorough risk assessment.

5.1. Protocol for Manual Cleaning of Laboratory Glassware

Preparation:
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Don appropriate PPE (safety goggles, chemical-resistant gloves, lab coat).

Work in a well-ventilated area or a chemical fume hood.

Ensure all sources of ignition are removed from the work area.

Have a waste container ready for used solvent and cleaning materials.

Pre-cleaning:

Mechanically remove any solid residues from the glassware.

Rinse with a suitable solvent (e.g., acetone) if necessary to remove bulk contaminants.

Application of 1-Ethoxyethanol:

Apply a small amount of 1-Ethoxyethanol to a lint-free wipe or a suitable brush.

Wipe or scrub the surfaces of the glassware to dissolve the residue.

For heavily soiled items, you may consider a short immersion in a covered beaker

containing 1-Ethoxyethanol.

Rinsing:

Rinse the glassware thoroughly with deionized water to remove the 1-Ethoxyethanol.

A final rinse with a high-purity solvent like acetone or ethanol can aid in drying.

Drying:

Allow the glassware to air dry in a ventilated area or place it in a drying oven at an

appropriate temperature.

Waste Disposal:

Dispose of used 1-Ethoxyethanol and contaminated wipes in a designated hazardous

waste container according to institutional and local regulations.
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5.2. Protocol for Surface Cleaning

Preparation:

Don appropriate PPE.

Ensure the area is well-ventilated.

Remove any sensitive equipment from the area to be cleaned.

Application:

Moisten a low-lint, non-abrasive wipe with 1-Ethoxyethanol. Do not spray directly onto

surfaces to avoid generating aerosols.

Wipe the surface to be cleaned.

Contact Time and Removal:

Allow the solvent to act on the residue for a short period (e.g., 30-60 seconds).

Wipe the surface with a clean, dry wipe to remove the dissolved residue and excess

solvent.

For some surfaces, a final wipe with a wipe dampened with deionized water may be

necessary to remove any solvent residue.

Waste Disposal:

Dispose of used wipes in a designated hazardous waste container.
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General Workflow for Laboratory Cleaning with 1-Ethoxyethanol

Preparation

Cleaning Process

Post-Cleaning

Don PPE

Ensure Proper Ventilation

Remove Ignition Sources

Pre-clean (if necessary)

Apply 1-Ethoxyethanol

Allow Solvent Action

Wipe/Scrub to Remove Residue

Rinse (e.g., with DI Water)

Dry Equipment/Surface

Dispose of Hazardous Waste
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Logical Relationship of Solvent Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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